Cas no 101530-21-6 ((E)-rac-Luliconazole)

(E)-rac-Luliconazole is a racemic mixture of the antifungal agent luliconazole, characterized by its (E)-configuration at the double bond in the side chain. This compound exhibits broad-spectrum activity against dermatophytes, yeasts, and molds, making it effective for treating superficial fungal infections. Its mechanism involves inhibition of lanosterol 14α-demethylase, disrupting ergosterol biosynthesis in fungal cell membranes. Key advantages include high skin permeability, sustained localized action, and low systemic absorption, minimizing adverse effects. (E)-rac-Luliconazole is particularly noted for its potency against Trichophyton species, with superior efficacy compared to earlier azole antifungals. Its stability and solubility profile further enhance its suitability for topical formulations.

(E)-rac-Luliconazole structure

Product Name:(E)-rac-Luliconazole

CAS No:101530-21-6

MF:C₁₄H₉Cl₂N₃S₂

MW:354.277357816696

CID:4556310

Update Time:2025-05-19

(E)-rac-Luliconazole Chemical and Physical Properties

Names and Identifiers

- (E)-2-(4-(2,4-dichlorophenyl)-1,3-dithiolan-2-ylidene)-2-(1H-imidazol-1-yl)acetonitrile
- Luliconazole Impurity E
- (2E)-2-[4-(2,4-dichlorophenyl)-1,3-dithiolan-2-ylidene]-2-imidazol-1-ylacetonitrile
- Luliconazole Impurity 6（Rac-Luliconazole-E-Isomer）
- Rac-Luliconazole-E-Isomer
- 1H-Imidazole-1-acetonitrile, α-[4-(2,4-dichlorophenyl)-1,3-dithiolan-2-ylidene]-, (αE)-
- (E)-rac-Luliconazole
- Inchi： 1S/C14H9Cl2N3S2/c15-9-1-2-10(11(16)5-9)13-7-20-14(21-13)12(6-17)19-4-3-18-8-19/h1-5,8,13H,7H2/b14-12+/t13-/m1/s1
- InChI Key： YTAOBBFIOAEMLL-MNWMYKRDSA-N
- SMILES： C(#N)/C(=C1\S[C@@H](C2=CC=C(Cl)C=C2Cl)CS\1)/N1C=NC=C1

Computed Properties

Exact Mass: 352.961495g/mol
Monoisotopic Mass: 352.961495g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 476
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Molecular Weight: 354.3g/mol
XLogP3: 4
Topological Polar Surface Area: 92.2Å²

(E)-rac-Luliconazole Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

(E)-rac-Luliconazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	L473790-25mg	(E)-rac-Luliconazole	101530-21-6	25mg	$ 236.00	2023-04-15
TRC	L473790-100mg	(E)-rac-Luliconazole	101530-21-6	100mg	$ 833.00	2023-04-15
TRC	L473790-250mg	(E)-rac-Luliconazole	101530-21-6	250mg	$ 1786.00	2023-04-15